6-Methyl-2-(5-nitrobenzo[b]thiophene-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 6-methyl-2-[(5-nitro-1-benzothiophene-2-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H16N4O4S2.ClH/c1-21-5-4-11-14(8-21)28-18(15(11)16(19)23)20-17(24)13-7-9-6-10(22(25)26)2-3-12(9)27-13;/h2-3,6-7H,4-5,8H2,1H3,(H2,19,23)(H,20,24);1H
• InChI Key: JQTWZTZSDQPAGP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC4=C(S3)C=CC(=C4)[N+](=O)[O-].Cl
• Molecular Formula: C18H17ClN4O4S2
• Molecular Weight: 452.9 g/mol

Description

6-Methyl-2-(5-nitrobenzo[b]thiophene-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H17ClN4O4S2 and its molecular weight is 452.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound is involved in the synthesis of novel pyrido and pyrimidine derivatives, which are important in medicinal chemistry. For example, the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related systems has been reported, highlighting its role in creating new fused polyheterocyclic systems (Bakhite, Al‐Sehemi, & Yamada, 2005).

Biological Evaluation and Docking Studies

• This compound class is utilized in antimicrobial evaluation and molecular docking studies, indicating its potential in drug discovery. For instance, the synthesis, characterization, and antimicrobial evaluation of related thiophene-2-carboxamides have been explored (Talupur, Satheesh, & Chandrasekhar, 2021).

Microwave Assisted Synthesis

• Microwave-assisted synthesis methods involving this compound have been developed. This approach is notable for producing higher yields in shorter times compared to conventional methods, as demonstrated in the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines (Youssef, Azab, & Youssef, 2012).

Antimycobacterial Applications

• Derivatives of this compound have shown promise in antimycobacterial applications. A study reported the development of novel tetrahydrothieno[2,3-c]pyridine-3-carboxamide based Mycobacterium tuberculosis pantothenate synthetase inhibitors (Samala et al., 2014).

Multicomponent Synthesis

• The compound has been utilized in multicomponent synthesis processes to create functionally diverse thieno[2,3-b]pyridines. This approach is significant for the development of complex molecular structures in medicinal chemistry (Dyachenko et al., 2019).

Mechanism of Action

The mechanism of action of thiophene derivatives can vary depending on their structure and the biological target they interact with. For instance, some thiophene derivatives are known to inhibit certain kinases.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For instance, some thiophene derivatives may pose risks due to their reactivity or toxicity.

Future Directions

Thiophene derivatives have shown promise in various fields, including medicinal chemistry and material science. Therefore, the synthesis and investigation of new thiophene derivatives, such as the compound , could be a promising area of future research.